Cas no 2640957-64-6 (4-[(3-fluorophenyl)methyl]-2-(pyrrolidine-1-carbonyl)morpholine)

• Product Name: 4-[(3-fluorophenyl)methyl]-2-(pyrrolidine-1-carbonyl)morpholine
• CAS No: 2640957-64-6
• MF: C₁₆H₂₁FN₂O₂
• MW: 292.348547697067
• CID: 5318503
• PubChem ID: 155800439
• Update Time: 2025-05-25

4-[(3-fluorophenyl)methyl]-2-(pyrrolidine-1-carbonyl)morpholine Chemical and Physical Properties

Names and Identifiers

• F6753-0971
• 4-[(3-fluorophenyl)methyl]-2-(pyrrolidine-1-carbonyl)morpholine
• 2640957-64-6
• AKOS040724494
• [4-[(3-Fluorophenyl)methyl]-2-morpholinyl]-1-pyrrolidinylmethanone

• Inchi： 1S/C16H21FN2O2/c17-14-5-3-4-13(10-14)11-18-8-9-21-15(12-18)16(20)19-6-1-2-7-19/h3-5,10,15H,1-2,6-9,11-12H2
• InChI Key： URQCBJDPYUCAAD-UHFFFAOYSA-N
• SMILES： C(C1OCCN(CC2=CC=CC(F)=C2)C1)(N1CCCC1)=O

Computed Properties

• Exact Mass: 292.15870608g/mol
• Monoisotopic Mass: 292.15870608g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 32.8Ų

Experimental Properties

• Density: 1.227±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 432.0±45.0 °C(Predicted)
• pka: 5.55±0.10(Predicted)

Additional information on 4-[(3-fluorophenyl)methyl]-2-(pyrrolidine-1-carbonyl)morpholine

Comprehensive Analysis of 4-[(3-fluorophenyl)methyl]-2-(pyrrolidine-1-carbonyl)morpholine (CAS No. 2640957-64-6)

The compound 4-[(3-fluorophenyl)methyl]-2-(pyrrolidine-1-carbonyl)morpholine (CAS No. 2640957-64-6) has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential applications. This morpholine derivative features a fluorophenyl group and a pyrrolidine carbonyl moiety, making it a promising candidate for drug discovery and development. Researchers are particularly interested in its role as a kinase inhibitor or GPCR modulator, aligning with current trends in targeted therapy.

In recent years, the demand for fluorinated compounds like 4-[(3-fluorophenyl)methyl]-2-(pyrrolidine-1-carbonyl)morpholine has surged, driven by their enhanced metabolic stability and bioavailability. This compound’s CAS No. 2640957-64-6 is frequently searched in scientific databases, reflecting its relevance in medicinal chemistry and preclinical studies. Its structural complexity also makes it a subject of interest for computational chemistry and AI-driven drug design, addressing modern challenges in high-throughput screening.

The synthesis of 4-[(3-fluorophenyl)methyl]-2-(pyrrolidine-1-carbonyl)morpholine involves multi-step organic reactions, including amide coupling and reductive amination. These methods are widely discussed in academic forums, with researchers optimizing yields and purity for scale-up production. The compound’s logP and solubility profiles are critical for formulation scientists, especially in developing oral bioavailability-focused drugs.

From a therapeutic perspective, 4-[(3-fluorophenyl)methyl]-2-(pyrrolidine-1-carbonyl)morpholine is explored for its potential in neurodegenerative diseases and inflammatory disorders, topics highly searched in medical literature. Its fluorophenyl group may contribute to blood-brain barrier penetration, a key factor in CNS drug development. Additionally, its pyrrolidine carbonyl segment could interact with protease targets, expanding its utility in oncology research.

Regulatory and patent landscapes for CAS No. 2640957-64-6 are also evolving, with intellectual property filings increasing. This aligns with industry efforts to protect novel small-molecule therapeutics. Environmental and green chemistry considerations are another hotspot, as researchers seek sustainable synthesis routes for such heterocyclic compounds.

In conclusion, 4-[(3-fluorophenyl)methyl]-2-(pyrrolidine-1-carbonyl)morpholine represents a versatile scaffold with broad applications. Its CAS No. 2640957-64-6 serves as a pivotal identifier for collaborative research, bridging gaps between academia and pharmaceutical innovation. Future studies may focus on its structure-activity relationships (SAR) and clinical translation, answering pressing questions in modern drug development.